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Compound of Interest |
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CAS No.: 66295-57-6
Cat. No.: B610302
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Executive Safety Summary

Compound Identity: PSB-10211 (Sodium 1-amino-4-[3-(4,6-dichloro[1,3,5]triazine-2-
ylamino)phenylamino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate).[1] Pharmacological
Class: Potent, competitive P2X2 Receptor Antagonist (IC50 = 86 nM) [1].[1] Chemical Family:
Anthraquinone derivative (Sulfoanthraquinone). Risk Profile:High Potency Bioactive. While not
classified as a select agent, its nanomolar affinity for purinergic receptors requires handling
procedures equivalent to Occupational Health Band (OHB) 4 (1-10 pg/m3 OEL) to prevent
physiological modulation in the handler.

Immediate Action: PPE Matrix

Do not rely on standard "lab coat and latex gloves" for this compound, particularly during the
dry powder phase. The anthraquinone core structure suggests potential for sensitization, and
its mechanism (P2X2 blockade) interferes with synaptic transmission and nociception [2].

Table 1: Activity-Based PPE Requirements
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Critical Note on Glove Material: Anthraquinone derivatives can permeate latex. Nitrile is the

mandatory standard. For prolonged contact with DMSO stock solutions, use Butyl Rubber or

heavy-gauge nitrile, as DMSO acts as a carrier solvent through skin.

Technical Rationale: Why This Level of Protection?

As a Senior Application Scientist, | emphasize that safety protocols must mirror the biological

potency of the target.

e The Mechanism Hazard: PSB-10211 is a competitive antagonist of the P2X2 receptor.[1][2]

[3][4] P2X2 receptors are ATP-gated ion channels crucial for sensory transmission,

autonomic function, and nociception (pain signaling). Inadvertent systemic absorption
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(inhalation of dust) could theoretically dampen autonomic reflexes or alter sensory
processing [2].

e The Chemical Hazard: The compound is a reactive triazine-substituted anthraquinone.
Reactive dyes (the structural parents of this molecule) are known respiratory sensitizers.
Repeated inhalation of micro-dust can lead to occupational asthma.

o Self-Validating Protocol: If you observe blue/dark staining on your outer glove, the protocol
has failed (containment breach). The double-glove system allows you to strip the
contaminated outer layer without exposing skin.

Visualizing the Biological Impact

To understand the "Why" behind the safety, refer to the pathway below. PSB-10211 blocks the
ATP-driven influx of Calcium (Ca2+), halting downstream signaling.

Extracellular ATP Activates
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Blocks (Competitive (lon Channel) (@ar2 /e il Depolarization Synaptic Transmission

PSB-10211
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Figure 1: Mechanism of Action. PSB-10211 competitively binds to the P2X2 receptor,
preventing ATP-mediated ion influx.[1] Safety measures prevent this pharmacological blockade
in the researcher.

Operational Protocol: Handling & Solubilization

Prerequisite: Verify the specific batch Certificate of Analysis (CoA). Most PSB-10211 forms are
Sodium salts, soluble in water or DMSO.

Step 1: The "Static" Weighing Protocol

Context: Anthraquinone powders are often electrostatic and "fly" easily.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b610302?utm_src=pdf-body
https://www.benchchem.com/product/b610302?utm_src=pdf-body-img
https://www.benchchem.com/product/b610302?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21207957/
https://www.benchchem.com/product/b610302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Environment: Activate the Biological Safety Cabinet (BSC) or powder hood 15 minutes prior.

e Anti-Static Measure: Wipe the spatula and weigh boat with an anti-static wipe or use an
ionizing bar.

» Weighing: Weigh the solid inside the hood. Do not transport open weigh boats across the
lab.

e Solubilization: Add solvent (Water or DMSO) to the vial before removing it from the hood.
Cap tightly.

o Expert Tip: If the CoA indicates "Sodium Salt," water is preferred to avoid DMSO's skin-
penetrating risks.

Step 2: Storage & Stability

 Light Sensitivity: Anthraquinones are photosensitive. Wrap the stock solution vial in
aluminum foil immediately.

o Temperature: Store stock solutions at -20°C. Avoid repeated freeze-thaw cycles (aliquot into
single-use volumes).

Step 3: Waste Disposal

e Liquids: Dispose of as Chemical Hazardous Waste (do not pour down the drain). Label as
"Contains Anthraquinone Derivative / P2X Antagonist.”

e Solids/Sharps: Any contaminated weigh boats or pipette tips must go into a rigid hazardous
waste container, not general trash.

Emergency Response Workflow

If a spill occurs, follow this logic flow to minimize exposure.
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Figure 2: Logic flow for spill containment. Note the requirement to wet the powder before
wiping to prevent aerosolization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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